Cas no 571-22-2 (Androstan-3-one,17-hydroxy-, (5b,17b)-)

Androstan-3-one,17-hydroxy-, (5b,17b)- structure

571-22-2 structure

Product name:Androstan-3-one,17-hydroxy-, (5b,17b)-

CAS No:571-22-2

MF:C₁₉H₃₀O₂

MW:290.4403

CID:371121

PubChem ID:11302

Androstan-3-one,17-hydroxy-, (5b,17b)- Chemical and Physical Properties

Names and Identifiers

- Androstan-3-one,17-hydroxy-, (5b,17b)-
- (5R,8R,9S,10S,13S,14S,17S)-17-hydroxy-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
- 5β-Androstane-17β-ol-3-one
- 17beta-Hydroxyetiocholan-3-one
- 5beta,17beta-Hydroxyandrostan-3-one
- 5beta-Androstan-17beta-ol-3-one
- 5beta-Dihydrotestosterone
- Etiocholan-17beta-ol-3-one
- NS00069270
- Androstan-3-one, 17-hydroxy-, (5beta,17beta)-
- SCHEMBL619535
- DTXSID0022488
- 17beta-hydroxy-5betaandrostan-3-one
- Androstan-3-one, 17-hydroxy-, (5.beta.,17.beta.)-
- 5-beta-ANDROSTAN-3-ONE, 17-beta-HYDROXY-
- 5b-Androstane-17b-ol-3-one
- 5beta-Androstane-17beta-ol-3-one (1.0mg/ml in Acetonitrile)
- Androstan-3-one, 17-hydroxy-, (5-beta,17-beta)-
- (5-beta,17-beta)-17-Hydroxyandrostan-3-one
- 5.beta.-Dihydrotestosterone
- 5-beta-Dht
- 5beta-Androstan-3-one, 17beta-hydroxy-
- 5-beta-Dihydrotestosterone
- NSC 15460
- BIDD:ER0549
- DB07447
- 571-22-2
- 17beta-hydroxy-5beta-androstan-3-one
- Etiocholane-17-beta-ol-3-one
- Q27096666
- (5R,8R,10S,13S,17S)-17-Hydroxy-10,13-dimethyl-hexadecahydro-cyclopenta[a]phenanthren-3-one
- NSC-15460
- CHEMBL373357
- (5beta,8alpha,17beta)-17-hydroxyandrostan-3-one
- Etiocholan-17-beta-ol-3-one
- etiocholan-17-beta-ol-3-one (5betaDHT)
- UNII-SVX1G0C5VD
- SMR001215857
- (5beta,17beta)-17-hydroxyandrostan-3-one
- PD005177
- MLS000563095
- CHEBI:2150
- BDBM50410540
- LMST02020069
- 17 beta Hydroxy 5 beta Androstan 3 One
- C05293
- SVX1G0C5VD
- (1S,3aS,3bR,5aR,9aS,9bS,11aS)-1-hydroxy-9a,11a-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-7-one
- 5.beta.-Androstan-17.beta.-ol-3-one
- 5B-DIHYDROTESTOSTERONE
- 5beta-Androstane-17beta-ol-3-one
- 17-beta-Hydroxy-5-beta-androstan-3-one
- 17.beta.-Hydroxyetiocholan-3-one
- Inchi： InChI=1S/C19H30O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12,14-17,21H,3-11H2,1-2H3/t12-,14+,15+,16+,17+,18+,19+/m1/s1
- InChI Key： NVKAWKQGWWIWPM-MISPCMORSA-N
- SMILES： CC12CCC(=O)CC1CCC3C2CCC4(C3CCC4O)C

Computed Properties

Exact Mass: 290.22500
Monoisotopic Mass: 290.224580195g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 0
Complexity: 459
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.0320 (rough estimate)
Melting Point: 143°C
Boiling Point: 372.52°C (rough estimate)
Refractive Index: 1.4709 (estimate)
PSA: 37.30000
LogP: 3.95910

Androstan-3-one,17-hydroxy-, (5b,17b)- Security Information

WGK Germany：3
Hazard Category Code： 45-46-61-20/21/22
Safety Instruction： 53-22-36/37/39-45
RTECS：BV8054000
Hazardous Material Identification：
Risk Phrases：R45; R46; R61; R20/21/22

Androstan-3-one,17-hydroxy-, (5b,17b)- Related Literature

1. High nuclearity carbonyl clusters of rhodium. Part 2. Crystal and molecular structure of the tetramethylammonium salt of dodeca-μ-carbonyl-dodecacarbonylhydrido-polyhedro-tridecarhodate(4–)–1-methylpyrrolidin-2-one (1/3)

Gianfranco Ciani,Angelo Sironi,Secondo Martinengo J. Chem. Soc. Dalton Trans. 1981 519
2. A paradigm shift in the construction of heterobimetallic complexes: Synthesis of group 2 & 4 metal–calix[6]arene complexes

Antonella J. Petrella,Donald C. Craig,Robert N. Lamb,Colin L. Raston,Nicholas K. Roberts Dalton Trans. 2004 327